Cas no 1421515-29-8 (2-(4-chlorophenoxy)-2-methyl-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one
• CAS No: 1421515-29-8
• MF: C₂₁H₂₅ClN₂O₂S
• MW: 404.953403234482
• CID: 5364545
• Update Time: 2025-10-21

2-(4-chlorophenoxy)-2-methyl-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-1-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]propan-1-one
• 2-(4-chlorophenoxy)-2-methyl-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one

• Inchi： 1S/C21H25ClN2O2S/c1-21(2,26-18-8-6-17(22)7-9-18)20(25)24-13-10-16(11-14-24)15-27-19-5-3-4-12-23-19/h3-9,12,16H,10-11,13-15H2,1-2H3
• InChI Key： ZIENOKIEWKZDNE-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSC2=NC=CC=C2)CC1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Additional information on 2-(4-chlorophenoxy)-2-methyl-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one

Chemical Compound CAS No. 1421515-29-8: 2-(4-Chlorophenoxy)-2-methyl-1-{4-[(Pyridin-2-ylsulfanyl)methyl]Piperidin-1-yl}Propan-1-one

The compound with CAS number 1421515-29-8, known as 2-(4-chlorophenoxy)-2-methyl-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research, particularly in the fields of drug delivery systems and bioactive molecule synthesis. Its structure, which includes a piperidine ring, a pyridine sulfide group, and a chlorophenoxy substituent, contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a multi-step process, often utilizing advanced organic chemistry techniques such as Suzuki coupling or nucleophilic substitution reactions. Recent studies have highlighted its ability to act as a precursor in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug targeting. For instance, researchers have explored its role in the creation of prodrugs, where the compound serves as a carrier for active pharmaceutical ingredients (APIs), enhancing their solubility and bioavailability.

In terms of structural analysis, the molecule's piperidine ring provides a rigid framework that can be modified to introduce various functional groups, making it versatile for different applications. The presence of the pyridine sulfide group introduces sulfur-based interactions, which are crucial in many biochemical processes, such as metal chelation and redox reactions. Additionally, the chlorophenoxy group contributes to the compound's hydrophobicity, which is essential for membrane permeability in drug delivery systems.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound, providing insights into its interaction with biological targets. For example, molecular docking studies have revealed potential binding affinities with certain enzymes, suggesting its role in inhibiting key metabolic pathways. Furthermore, its stability under physiological conditions has been evaluated through in vitro experiments, demonstrating its suitability for use in pharmacological applications.

The application of this compound extends beyond pharmaceuticals; it has also been explored in materials science for its potential use in creating stimuli-responsive materials. By incorporating this compound into polymer networks, researchers have developed materials that exhibit controlled release properties under specific environmental conditions, such as pH or temperature changes.

In conclusion, the compound with CAS number 1421515-29-8 represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development.